3-Ethyl Cefadroxil-d4
Description
3-Ethyl Cefadroxil-d4 is a deuterated derivative of cefadroxil, a first-generation cephalosporin antibiotic. Its molecular formula is C17D4H15N3O5S, with a molecular weight of 381.44 g/mol . The compound features deuterium atoms at four positions (2,3,5,6-tetradeuterio-4-hydroxyphenyl group), which enhances its utility as a stable isotope-labeled internal standard in mass spectrometry-based pharmacokinetic and metabolic studies . Structurally, it incorporates an ethyl group at the 3-position of the cephem nucleus, distinguishing it from the parent cefadroxil. The compound is classified as a controlled product, intended exclusively for laboratory use .
Properties
Molecular Formula |
C₁₇H₁₅D₄N₃O₅S |
|---|---|
Molecular Weight |
381.44 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Molecular Properties of 3-Ethyl Cefadroxil-d4 and Related Compounds
Key Observations :
- Deuterium Labeling: Deuterium substitution in 3-Ethyl Cefadroxil-d4 and Cefadroxil-d4 improves detection sensitivity in mass spectrometry by reducing signal overlap with non-deuterated analogs .
- Molecular Weight Discrepancies: The lower molecular weight of Cefadroxil-d4 (367.42 g/mol vs.
Functional and Pharmacological Comparisons
- Cefadroxil : As a β-lactam antibiotic, it inhibits bacterial cell wall synthesis. Its molecular weight (510.52 g/mol) and solubility profile (slightly water-soluble, soluble in 1N NH4OH) align with typical cephalosporin properties .
- The ethyl group may reduce renal clearance compared to cefadroxil, though direct studies are lacking .
- Impurities : Impurity J (MW 421.43) and Impurity 4 (MW 512.54) likely arise during synthesis or storage, reflecting structural modifications such as oxidation or stereochemical variations .
Q & A
Q. How should researchers address variability in antimicrobial susceptibility testing (AST) results for 3-Ethyl Cefadroxil-d4?
- Methodological Answer : Standardize inoculum density (0.5 McFarland) and growth media (Mueller-Hinton agar). Include reference strains (e.g., E. coli ATCC 25922) for assay calibration. Use CLSI/EUCAST breakpoints and report MIC values as geometric means with 95% confidence intervals. Perform triplicate independent experiments to assess inter-assay variability .
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